Cas no 110165-01-0 (Butanoic acid, 4-(acetyloxy)-3-hydroxy-, methyl ester)

• Product Name: Butanoic acid, 4-(acetyloxy)-3-hydroxy-, methyl ester
• CAS No: 110165-01-0
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 1191339
• PubChem ID: 2752405
• Update Time: 2025-04-20

Butanoic acid, 4-(acetyloxy)-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(acetyloxy)-3-hydroxy-, methyl ester
• methyl 4-acetyloxy-3-hydroxybutanoate
• 110165-01-0
• DTXSID40372899
• AKOS004907420

• Inchi： 1S/C7H12O5/c1-5(8)12-4-6(9)3-7(10)11-2/h6,9H,3-4H2,1-2H3
• InChI Key： WGCYDSQTPIETDG-UHFFFAOYSA-N
• SMILES： OC(COC(C)=O)CC(=O)OC

Computed Properties

• Exact Mass: 176.06847348g/mol
• Monoisotopic Mass: 176.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives